Cas no 2229558-05-6 (potassium 3-3-(tert-butoxy)-3-oxopropylpyridine-2-carboxylate)

• Product Name: potassium 3-3-(tert-butoxy)-3-oxopropylpyridine-2-carboxylate
• CAS No: 2229558-05-6
• MF: C₁₃H₁₆KNO₄
• MW: 289.368744850159
• CID: 5854441
• PubChem ID: 137964802
• Update Time: 2025-06-27

potassium 3-3-(tert-butoxy)-3-oxopropylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• potassium 3-[3-(tert-butoxy)-3-oxopropyl]pyridine-2-carboxylate
• potassium 3-3-(tert-butoxy)-3-oxopropylpyridine-2-carboxylate
• EN300-2008651
• 2229558-05-6
• potassium;3-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropyl]pyridine-2-carboxylate
• Potassium 3-(3-(tert-butoxy)-3-oxopropyl)picolinate
• starbld0038562
• Z3274831135

• Inchi： 1S/C13H17NO4.K/c1-13(2,3)18-10(15)7-6-9-5-4-8-14-11(9)12(16)17;/h4-5,8H,6-7H2,1-3H3,(H,16,17);/q;+1/p-1
• InChI Key： RAPWKKIBQWCCTJ-UHFFFAOYSA-M
• SMILES： [K+].O(C(CCC1=CC=CN=C1C(=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.07163948g/mol
• Monoisotopic Mass: 289.07163948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3Ų

Additional information on potassium 3-3-(tert-butoxy)-3-oxopropylpyridine-2-carboxylate

Introduction to Potassium 3-3-(tert-butoxy)-3-oxopropylpyridine-2-carboxylate (CAS No. 2229558-05-6)

Potassium 3-3-(tert-butoxy)-3-oxopropylpyridine-2-carboxylate, identified by its CAS number 2229558-05-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of Potassium 3-3-(tert-butoxy)-3-oxopropylpyridine-2-carboxylate consists of a pyridine core substituted with a carboxylate group at the 2-position and an acetoxy-functionalized propyl chain at the 3-position. The presence of the tert-butoxy group enhances the stability and reactivity of the compound, making it particularly useful in synthetic chemistry. This structural feature allows for facile modifications and derivatization, which are essential for tailoring its biological activity and pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The pyridine scaffold is a common motif in many bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The specific substitution pattern in Potassium 3-3-(tert-butoxy)-3-oxopropylpyridine-2-carboxylate makes it an intriguing candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The carboxylate group and the acetoxy-substituted propyl chain provide multiple sites for interaction with kinase active sites, making this compound a promising lead compound for further development.

Recent studies have demonstrated the efficacy of pyridine-based compounds as kinase inhibitors. For instance, derivatives of pyridine have been shown to inhibit tyrosine kinases, which are overexpressed in many cancerous cells. The tert-butoxy group in Potassium 3-3-(tert-butoxy)-3-oxopropylpyridine-2-carboxylate not only stabilizes the molecule but also influences its solubility and metabolic stability, which are critical factors in drug development.

The synthesis of Potassium 3-3-(tert-butoxy)-3-oxopropylpyridine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for pharmaceutical applications. Researchers have employed palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies to construct the desired molecular framework efficiently.

In addition to its potential as a kinase inhibitor, Potassium 3-3-(tert-butoxy)-3-oxopropylpyridine-2-carboxylate has shown promise in other areas of biomedical research. Its structural motifs are similar to those found in known bioactive compounds, suggesting that it may have broader applications in drug discovery. For example, it could be explored as a precursor for synthesizing novel antiviral or anti-inflammatory agents.

The chemical properties of this compound make it suitable for various spectroscopic and analytical techniques, facilitating detailed structural elucidation and characterization. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to confirm the molecular structure and purity of Potassium 3-3-(tert-butoxy)-3-oxopropylpyridine-2-carboxylate. These studies provide valuable insights into its reactivity and potential interactions with biological targets.

The pharmacological evaluation of Potassium 3-3-(tert-butoxy)-3-oxopropylpyridine-2-carboxylate is ongoing, with initial studies focusing on its interaction with target enzymes and its ability to modulate signaling pathways. In vitro assays have been designed to assess its inhibitory activity against various kinases and other enzymes relevant to disease pathways. These preliminary results are encouraging and warrant further investigation into its therapeutic potential.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality starting materials and intermediates. Potassium 3-3-(tert-butoxy)-3-oxopropylpyridine-2-carboxylate, with its well-defined structure and favorable chemical properties, serves as an excellent building block for synthetic chemists. Its versatility allows for the rapid design and synthesis of derivatives with tailored biological activities.

In conclusion, Potassium 3-3-(tert-butoxy)-3-oxopropylpyridine-2-carboxylate (CAS No. 2229558-05-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthesizing novel therapeutic agents targeting various disease pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of medicinal chemistry.